Cas no 892390-46-4 (2-(1,1-DIFLUOROETHYL)BENZOIC ACID)

2-(1,1-Difluoroethyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by the presence of a difluoroethyl substituent on the benzoic acid core. This structural feature enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, where fluorine incorporation often improves metabolic stability and bioavailability. The compound's reactivity at the carboxyl group allows for further functionalization, making it valuable in the preparation of amides, esters, and other derivatives. Its well-defined purity and stability under standard conditions ensure reliable performance in synthetic applications. The difluoroethyl moiety may also influence lipophilicity, potentially optimizing physicochemical properties for target-oriented drug design.

2-(1,1-DIFLUOROETHYL)BENZOIC ACID structure

892390-46-4 structure

Product Name:2-(1,1-DIFLUOROETHYL)BENZOIC ACID

CAS No:892390-46-4

MF:C₉H₈F₂O₂

MW:186.155429840088

MDL:MFCD20659035

CID:3251099

PubChem ID:53784984

Update Time:2025-06-06

2-(1,1-DIFLUOROETHYL)BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

- 2-(1,1-DIFLUOROETHYL)BENZOIC ACID
- TS-02594
- AKOS023602908
- EN300-1614190
- 2-(1,1-difluoroethyl)benzoicacid
- SCHEMBL4117336
- 892390-46-4
- DXVYQPFJNAMVLH-UHFFFAOYSA-N
- MFCD20659035
- AT12872
- 889-737-4
- SKB39046
- MDL： MFCD20659035
- Inchi： 1S/C9H8F2O2/c1-9(10,11)7-5-3-2-4-6(7)8(12)13/h2-5H,1H3,(H,12,13)
- InChI Key： DXVYQPFJNAMVLH-UHFFFAOYSA-N
- SMILES： FC(C)(C1C=CC=CC=1C(=O)O)F

Computed Properties

Exact Mass: 186.049
Monoisotopic Mass: 186.049
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 37.3Å²

2-(1,1-DIFLUOROETHYL)BENZOIC ACID Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	114430-1g	2-(1,1-Difluoroethyl)benzoic acid, 97%	892390-46-4	97%	1g	$1110.00	2023-09-10
Cooke Chemical	LN8804657-100mg	2-(1	892390-46-4	1-Difluoroethyl)benzoicacid	100mg	RMB 2912.00	2023-09-07
Cooke Chemical	LN8804657-250mg	2-(1	892390-46-4	1-Difluoroethyl)benzoicacid	250mg	RMB 4364.00	2023-09-07
Cooke Chemical	LN8804657-500mg	2-(1	892390-46-4	1-Difluoroethyl)benzoicacid	500mg	RMB 5825.60	2023-09-07
Cooke Chemical	LN8804657-1g	2-(1	892390-46-4	1-Difluoroethyl)benzoicacid	1g	RMB 7285.60	2023-09-07
Cooke Chemical	LN8804657-5g	2-(1	892390-46-4	1-Difluoroethyl)benzoicacid	5g	RMB 21365.60	2023-09-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5952-100MG	2-(1,1-difluoroethyl)benzoic acid	892390-46-4	95%	100MG	￥ 1,366.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5952-250MG	2-(1,1-difluoroethyl)benzoic acid	892390-46-4	95%	250MG	￥ 2,191.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5952-500MG	2-(1,1-difluoroethyl)benzoic acid	892390-46-4	95%	500MG	￥ 3,643.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5952-1G	2-(1,1-difluoroethyl)benzoic acid	892390-46-4	95%	1g	￥ 5,464.00	2023-04-13